Formamide, N-(1-hydroxyethyl)-

Description

Formamide, N-(1-hydroxyethyl)-, also known as N-(1-hydroxyethyl)formamide, is a chemical compound with the molecular formula C3H7NO2 . It has a molecular weight of 89.09320 g/mol . N-(1-hydroxyethyl)formamide has a role in the synthesis of biologically active compounds and has been investigated for its biological activity.

The compound's structure includes a formamide moiety and a hydroxyethyl group, which allows it to participate in hydrogen bonding and nucleophilic substitution reactions. It has a variety of applications in organic synthesis and industrial processes. N-(1-hydroxyethyl)formamide can be used as a solvent in biochemical assays. It is also being explored for use in drug delivery systems and as a plasticizer for starch-based films, which enhances their flexibility and mechanical properties.

A similar compound is N-Ethyl-N-(1-hydroxyethyl)formamide, which is a known human metabolite of n,n-diethylformamide . Another related compound is N,N-Bis(2-hydroxyethyl)formamide, an organic compound with the molecular formula C5H11NO3, characterized by two hydroxyethyl groups attached to a formamide moiety, synthesized through the esterification reaction between formamide and 2-chloroethanol.

• CAS No.: 102904-85-8
• Product Name: Formamide, N-(1-hydroxyethyl)-
• Molecular Formula: C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: N-(1-hydroxyethyl)formamide
• Standard InChI: InChI=1S/C3H7NO2/c1-3(6)4-2-5/h2-3,6H,1H3,(H,4,5)
• Standard InChIKey: DTBGILDKBIBTGE-UHFFFAOYSA-N
• SMILES: CC(NC=O)O
• Canonical SMILES: CC(NC=O)O
• Synonyms: N-(1-Hydroxyethyl)formamide
• PubChem Compound: 10996959
• Last Modified: Jul 17 2023